Cas no 113-00-8 (Guanidine)

• Product Name: Guanidine
• CAS No: 113-00-8
• MF: CH₅N₃
• MW: 59.0704991817474
• CID: 180485
• PubChem ID: 3520
• Update Time: 2025-04-19

Guanidine Chemical and Physical Properties

Names and Identifiers

• Guanidine
• Aminomethanamidine
• amino-amidine
• Aminoformamidine
• Carbamamidine
• Carbamidine
• Guanidin
• guanidino acid
• Imidourea
• Iminourea
• Guanidinebase
• Diaminomethanimine
• Guanidine, free base
• Gu
• EINECS 204-021-8
• GUANIDINE [WHO-DD]
• FT-0626820
• 113-00-8
• Guanidine, Hydrochloride
• AKOS009031425
• GZ6
• GTPL4783
• CHEBI:42820
• GAI
• CHEMBL821
• (NH2)2C=NH
• BDBM50420178
• DB00536
• UNII-JU58VJ6Y3B
• 4-03-00-00148 (Beilstein Handbook Reference)
• C17349
• GUANIDINE [VANDF]
• AB00053583_04
• Epitope ID:140101
• A9B89FF5-2922-47CC-82CE-AC4157B624AE
• Ribavirin Impurity T; Iminourea;Diaminomethanimine;Guanidinebase;Carbamidine
• SBI-0207070.P001
• HSDB 7603
• H2N-C(=NH)-NH2
• NS00013722
• NCIOpen2_007946
• CS-0440981
• Q183309
• BCP26146
• JU58VJ6Y3B
• DTXSID0023117
• GUANIDINE [HSDB]
• GUANIDINE [MI]
• BRN 0506044
• BRD-K76037122-001-02-5
• STL223269
• BRD-K76037122-001-01-7

• MDL： MFCD14707405
• Inchi： 1S/CH5N3/c2-1(3)4/h(H5,2,3,4)
• InChI Key： ZRALSGWEFCBTJO-UHFFFAOYSA-N
• SMILES： NC(=N)N

Computed Properties

• Exact Mass: 59.04830
• Monoisotopic Mass: 59.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.3
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.6000 (rough estimate)
• Melting Point: ~50°
• Boiling Point: 82.3°C (rough estimate)
• Flash Point: 34.2±22.6 °C
• Refractive Index: 1.5950 (estimate)
• PSA: 75.89000
• LogP: 0.33890
• pka: pKa ~12.5(at 25℃)
• Solubility: Very soluble in water and alcohol. It is deliquescent, easily absorbs carbon dioxide from the air, and is strongly alkaline. When heated to 160 ℃, it decomposes into melamine and ammonia.
• Vapor Pressure: 8.7±0.2 mmHg at 25°C

Guanidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1759
• Safety Instruction： H303+H313+H333
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• Toxicity：LD50 i.p. in mice: 350 mg/kg (Podlesnaya)
• Packing Group：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives